2,3-Dibromo-1,1,1,3-tetrafluoropropane

• IUPAC Name: 2,3-dibromo-1,1,1,3-tetrafluoropropane
• InChI: InChI=1S/C3H2Br2F4/c4-1(2(5)6)3(7,8)9/h1-2H
• InChI Key: KNBBSZLIGCLFTQ-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)Br)(C(F)(F)F)Br
• Molecular Formula: C3H2Br2F4
• DSSTOX Substance ID: DTXSID20378819
• Molecular Weight: 273.85 g/mol
• CAS RN: 501435-65-0

Description

2,3-Dibromo-1,1,1,3-tetrafluoropropane is a chemical compound with the molecular formula C3H2Br2F4. It has a molecular weight of 273.85.

Molecular Structure Analysis

The InChI code for this compound is 1S/C3H2Br2F4/c4-1(2(5)6)3(7,8)9/h1-2H. This indicates that the molecule consists of a three-carbon chain with bromine and fluorine atoms attached.

Scientific Research Applications

Synthesis and Chemical Properties

Research has demonstrated the synthesis and potential applications of 2,3-Dibromo-1,1,1,3-tetrafluoropropane through various chemical reactions. For instance, the pyrolysis of 1,3-dibromo-1,1,3,3-tetrafluoropropane has been studied to yield tetrafluoroallene and tetrafluoropropyne, showcasing the compound's utility in producing other fluorinated building blocks (Banks et al., 1969). Furthermore, 2,3,3,3-Tetrafluoropropene has been highlighted as an inexpensive and readily available fluorinated building block, emphasizing its growing use and the exploration of its nucleophilic substitution reactions (Murray et al., 2019).

Molecular Structures and Conformational Studies

The study of molecular structures and conformations is crucial in understanding the chemical properties and reactivity of compounds like this compound. Investigations into the molecular structures and conformational compositions of related compounds provide insights into their chemical behavior and potential applications in various fields (Postmyr, 1994).

Environmental and Biotransformation Studies

Understanding the environmental fate and biotransformation of fluorinated compounds is essential for assessing their impact and potential uses. Studies on the environmental fate of 2,3,3,3-tetrafluoropropene and its biotransformation in rabbits offer valuable information on its behavior and transformation in biological and environmental systems, contributing to a better understanding of its safety and applications (Im et al., 2014; Schuster et al., 2010).

Applications in Material Science

The applications of this compound extend into material science, where its derivatives are used in developing novel materials with unique properties. For example, the enhanced electrochemical performance of cathodes in lithium-ion batteries using electrolytes with fluorinated compounds demonstrates the potential of these materials in improving energy storage technologies (Luo et al., 2016).

Safety and Hazards

The safety data sheet for 2,3-Dibromo-1,1,1,3-tetrafluoropropane suggests avoiding dust formation and contact with skin and eyes. In case of inhalation, move the victim into fresh air and give artificial respiration if necessary.